Cas no 918311-72-5 (Carbamic acid, N-[4-(hydroxymethyl)phenyl]-, butyl ester)
918311-72-5 structure
Product Name:Carbamic acid, N-[4-(hydroxymethyl)phenyl]-, butyl ester
CAS No:918311-72-5
MF:C12H17NO3
MW:223.268283605576
CID:778026
PubChem ID:11993996
Update Time:2025-04-19
Carbamic acid, N-[4-(hydroxymethyl)phenyl]-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, N-[4-(hydroxymethyl)phenyl]-, butyl ester
- butyl N-[4-(hydroxymethyl)phenyl]carbamate
- DTXSID20475418
- 918311-72-5
- butyl 4-(hydroxymethyl)phenylcarbamate
- WERHGBDDFUCAGF-UHFFFAOYSA-N
-
- Inchi: 1S/C12H17NO3/c1-2-3-8-16-12(15)13-11-6-4-10(9-14)5-7-11/h4-7,14H,2-3,8-9H2,1H3,(H,13,15)
- InChI Key: WERHGBDDFUCAGF-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(CO)=CC=1)=O)CCCC
Computed Properties
- Exact Mass: 223.12084340g/mol
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 58.6Ų
Carbamic acid, N-[4-(hydroxymethyl)phenyl]-, butyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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